Cas no 15358-88-0 (Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-)

• Product Name: Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-
• CAS No: 15358-88-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 155546
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1R,2R,5S)-rel-
• (1alpha,2beta,5alpha)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• 3-Pinanone, cis
• cis-Pinocamphone
• cis-pinocamphone (isopinocamphone)
• Isocamphopinone
• Isopinocamphon
• Isopinocamphone
• Pinocamphone, cis-

• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3
• InChI Key： MQPHVIPKLRXGDJ-UHFFFAOYSA-N
• SMILES： CC1C(=O)CC2C(C1C2)(C)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.95
• Boiling Point: 212°Cat760mmHg
• Flash Point: 72.8°C
• Refractive Index: 1.467
• PSA: 17.07
• LogP: 2.25760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids